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Compound of Interest

Compound Name:
2,3-Dihydro-1,4-benzodioxin-5-

ylmethanol

Cat. No.: B150970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data and

experimental protocols for the compound (2,3-dihydrobenzo[b]dioxin-5-yl)methanol. The

information is curated for professionals in research and drug development who require detailed

chemical and physical properties for this compound.

Core Characterization Data
(2,3-dihydrobenzo[b]dioxin-5-yl)methanol is a yellow oil under standard conditions. The

fundamental physicochemical properties of this compound are summarized in the table below,

providing a foundational dataset for laboratory and development applications.

Property Value Reference

CAS Number 274910-19-9 [1]

Molecular Formula C₉H₁₀O₃ [1]

Molecular Weight 166.17 g/mol [1]

Melting Point 54 °C

Boiling Point 94-97 °C at 0.28 Torr
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Synthesis Protocol
A common and effective method for the synthesis of (2,3-dihydrobenzo[b]dioxin-5-yl)methanol

involves the reduction of its corresponding carboxylic acid, 2,3-dihydrobenzo[b]dioxine-5-

carboxylic acid. Lithium aluminum hydride (LiAlH₄) is a potent reducing agent suitable for this

transformation.[2][3][4][5]

Experimental Workflow: Synthesis via Reduction
The logical workflow for the synthesis of (2,3-dihydrobenzo[b]dioxin-5-yl)methanol is depicted

below. This process begins with the readily available starting material, 2,3-dihydroxybenzoic

acid, and proceeds through cyclization and subsequent reduction to yield the target alcohol.
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Synthesis Workflow

2,3-Dihydroxybenzoic Acid

Methyl 2,3-dihydroxybenzoate

Esterification
(MeOH, H₂SO₄)

Methyl 2,3-dihydrobenzo[b]dioxine-5-carboxylate

Cyclization
(1,2-Dibromoethane, K₂CO₃)

2,3-Dihydrobenzo[b]dioxine-5-carboxylic Acid

Hydrolysis
(LiOH)

(2,3-dihydrobenzo[b]dioxin-5-yl)methanol

Reduction
(LiAlH₄)
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Hypothetical Signaling Pathway

(2,3-dihydrobenzo[b]dioxin-5-yl)methanol

Target Receptor

Binds to

Effector Protein

Activates

Cellular Response

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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